Cas no 536738-82-6 (β-Alanine, N-(7-chloro-4-quinolinyl)-)

• Product Name: β-Alanine, N-(7-chloro-4-quinolinyl)-
• CAS No: 536738-82-6
• MF: C₁₂H₁₁ClN₂O₂
• CID: 1587644
• Update Time: 2025-06-08

β-Alanine, N-(7-chloro-4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-(7-chloro-4-quinolinyl)-
• β-Alanine, N-(7-chloro-4-quinolinyl)-

Additional information on β-Alanine, N-(7-chloro-4-quinolinyl)-

Introduction to β-Alanine, N-(7-chloro-4-quinolinyl)- (CAS No. 536738-82-6)

The compound β-Alanine, N-(7-chloro-4-quinolinyl)- (CAS No. 536738-82-6) is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural composition, exhibits promising properties that make it a valuable candidate for various biochemical applications. The molecular structure of this compound integrates β-alanine, a well-known amino acid, with a quinolinyl moiety substituted at the 7th position with a chlorine atom. This combination imparts distinct chemical and biological characteristics that are explored in contemporary research.

In recent years, the investigation of β-Alanine derivatives has been extensively studied due to their potential role in modulating neurological and metabolic pathways. The presence of the quinolinyl group in β-Alanine, N-(7-chloro-4-quinolinyl)- adds an additional layer of complexity to its pharmacological profile. This derivative has been observed to interact with various enzymes and receptors, suggesting its utility in the development of novel therapeutic agents. The chlorine substituent at the 7th position of the quinolinyl ring enhances the lipophilicity of the molecule, facilitating better membrane penetration and potentially improving bioavailability.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have indicated that β-Alanine, N-(7-chloro-4-quinolinyl)- may exert neuroprotective effects by modulating the activity of glutamate receptors. Glutamate is an essential neurotransmitter involved in learning and memory, and dysregulation of its receptor activity is associated with several neurological conditions such as Alzheimer's disease and Parkinson's disease. The ability of this compound to interact with glutamate receptors without causing excessive excitotoxicity makes it a promising candidate for further investigation.

Furthermore, the compound has shown potential in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. Studies have demonstrated that β-Alanine derivatives can inhibit inflammatory pathways by modulating cytokine production and reducing oxidative stress. The unique structural features of β-Alanine, N-(7-chloro-4-quinolinyl)-, particularly the quinolinyl moiety, contribute to its anti-inflammatory properties by interacting with inflammatory mediators and enzymes.

The synthesis of β-Alanine, N-(7-chloro-4-quinolinyl)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of β-alanine at one end to introduce the quinolinyl group. This is followed by selective chlorination at the 7th position of the quinolinyl ring using appropriate chlorinating agents. The synthesis pathway must be optimized to minimize side reactions and byproduct formation, which could affect the efficacy and safety of the final product.

In terms of pharmacokinetics, β-Alanine, N-(7-chloro-4-quinolinyl)- exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound's moderate lipophilicity allows for efficient absorption across biological membranes, while its stability in metabolic environments ensures prolonged half-life. These characteristics make it suitable for oral administration and potential use in drug formulations designed for systemic delivery.

The toxicological profile of this compound has been evaluated through in vitro and in vivo studies. Initial toxicity assessments have shown that β-Alanine, N-(7-chloro-4-quinolinyl)- exhibits low acute toxicity at therapeutic doses. However, long-term studies are necessary to fully understand its chronic effects and potential side interactions with other medications. The quinolinyl group, while contributing to pharmacological activity, also necessitates careful evaluation to rule out any hepatotoxic or nephrotoxic effects.

The regulatory landscape for pharmaceutical compounds like β-Alanine, N-(7-chloro-4-quinolinyl)- is stringent and requires compliance with international guidelines set by agencies such as the FDA and EMA. Manufacturers must provide comprehensive data on safety, efficacy, and quality to obtain regulatory approval for clinical use. This includes detailed pharmacological studies, toxicology reports, and manufacturing quality control measures.

The future prospects for β-Alanine, N-(7-chloro-4-quinolinyl)- are promising given its multifaceted applications in pharmaceuticals. Ongoing research aims to explore its potential in treating not only neurological disorders but also other conditions such as cancer and metabolic diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of laboratory findings into clinical applications.

In conclusion, β-Alanine, N-(7-chloro-4-quinolinyl)- (CAS No. 536738-82-6) is a compound with significant therapeutic potential due to its unique chemical structure and biological activities. Its ability to modulate neurological pathways makes it a valuable candidate for developing novel treatments for various diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in modern medicine.